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Compound of Interest

Compound Name: 2-Bromo-6-nitroaniline

Cat. No.: B044865

For immediate reference, 2-Bromo-6-nitroaniline must be treated as a hazardous chemical
waste. Under no circumstances should it be disposed of down the drain or in regular trash. This
guide provides essential procedural information for the safe handling and disposal of 2-Bromo-
6-nitroaniline, ensuring laboratory safety and environmental compliance for researchers,
scientists, and drug development professionals.

Hazard Profile and Safety Precautions

2-Bromo-6-nitroaniline is a hazardous substance requiring careful handling. Its hazard profile,
based on available safety data, is summarized below. Always wear appropriate Personal
Protective Equipment (PPE) when handling this compound.

Personal Protective Equipment (PPE) Requirements:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses with side shields or chemical safety goggles.[1]

Lab Coat: A standard laboratory coat to prevent skin exposure.[1]

Respiratory Protection: Handle in a well-ventilated area or within a chemical fume hood to
avoid dust inhalation.[1][2]

Hazard Summary Table:
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Hazard Classification Description GHS Hazard Statement(s)

o Harmful or toxic if swallowed.
Acute Toxicity (Oral) H301, H302

[3]4]

Harmful or toxic in contact with

Acute Toxicity (Dermal) ) H311, H312
skin.[3][4]

Acute Toxicity (Inhalation) Toxic if inhaled.[3][4] H331

Skin Corrosion/Irritation Causes skin irritation.[1][5] H315

Causes serious eye irritation.

Eye Damage/Irritation 1] H319
) o May cause respiratory
Respiratory Irritation L H335
irritation.[1]

Waste Segregation and Collection Protocol

Proper segregation is critical to prevent dangerous chemical reactions and ensure compliant
disposal. 2-Bromo-6-nitroaniline waste must be classified as halogenated organic waste due
to the presence of bromine.[6][7]

Step-by-Step Collection Procedure:

o Designate a Waste Container: Use a dedicated, compatible, and leak-proof container for 2-
Bromo-6-nitroaniline waste.[8] The container must be kept tightly closed except when
adding waste.[8][9]

o Label the Container: Clearly label the container with the words "HAZARDOUS WASTE". The
label must also identify the contents, stating "Halogenated Organic Waste" and specifically
listing "2-Bromo-6-nitroaniline” and its approximate concentration or percentage.[6][3]

e Segregate from Incompatibles:
o DO NOT mix with non-halogenated organic solvents.[7][10]

o DO NOT mix with aqueous waste, acids, or bases.[7][11]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-6-nitroaniline
https://www.carlroth.com/medias/SDB-9878-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMzY0OTd8YXBwbGljYXRpb24vcGRmfGFETTFMMmcyWkM4NU1UYzNOREkzT1RNMU1qWXlMMU5FUWw4NU9EYzRYMGxGWDBWT0xuQmtaZ3xiNDlkZTM5ZmEyMzg1OWZmNTljZDE2YjE5NWIzNGM1Yjk5NTFjZDg2MmM1OTA1ZGE4YTFlZmQxMTAwNTY1OWM2
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-6-nitroaniline
https://www.carlroth.com/medias/SDB-9878-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMzY0OTd8YXBwbGljYXRpb24vcGRmfGFETTFMMmcyWkM4NU1UYzNOREkzT1RNMU1qWXlMMU5FUWw4NU9EYzRYMGxGWDBWT0xuQmtaZ3xiNDlkZTM5ZmEyMzg1OWZmNTljZDE2YjE5NWIzNGM1Yjk5NTFjZDg2MmM1OTA1ZGE4YTFlZmQxMTAwNTY1OWM2
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-6-nitroaniline
https://www.carlroth.com/medias/SDB-9878-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMzY0OTd8YXBwbGljYXRpb24vcGRmfGFETTFMMmcyWkM4NU1UYzNOREkzT1RNMU1qWXlMMU5FUWw4NU9EYzRYMGxGWDBWT0xuQmtaZ3xiNDlkZTM5ZmEyMzg1OWZmNTljZDE2YjE5NWIzNGM1Yjk5NTFjZDg2MmM1OTA1ZGE4YTFlZmQxMTAwNTY1OWM2
https://www.fishersci.com/store/msds?partNumber=AAB2546814&productDescription=4-BROMO-2-NITROANILINE+98%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0219809&productDescription=2-BRMO-6-CHLRO-4-NTROAN+97+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2546814&productDescription=4-BROMO-2-NITROANILINE+98%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2546814&productDescription=4-BROMO-2-NITROANILINE+98%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b044865?utm_src=pdf-body
https://www.benchchem.com/pdf/Essential_Guide_to_the_Safe_Disposal_of_2_Bromo_6_nitroterephthalic_Acid.pdf
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://www.benchchem.com/product/b044865?utm_src=pdf-body
https://www.benchchem.com/product/b044865?utm_src=pdf-body
https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://ethz.ch/content/dam/ethz/associates/services/Service/sicherheit-gesundheit-umwelt/files/sonderabfall_neu/en/MB_%20Entsorgung%20von%20Sonderabf%C3%A4llen_Grundlagen_EN.pdf
https://www.benchchem.com/product/b044865?utm_src=pdf-body
https://www.benchchem.com/pdf/Essential_Guide_to_the_Safe_Disposal_of_2_Bromo_6_nitroterephthalic_Acid.pdf
https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://ehs.oregonstate.edu/sites/ehs.oregonstate.edu/files/pdf/si/hazardouswastereduction_si.pdf
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://www.nipissingu.ca/sites/default/files/2019-06/NU%20Hazardous%20Materials%20Disposal%20Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044865?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Store the waste container away from incompatible materials.[6]

o Collect Waste:

o Solid Waste: Collect solid 2-Bromo-6-nitroaniline, including contaminated items like
weighing paper or gloves, directly into the designated container.

o Solutions: Collect solutions containing 2-Bromo-6-nitroaniline in a designated liquid
waste container for halogenated organics.
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Waste Generation & Segregation

[Generate 2-Bromo-6-nitroaniline Wastej

'

Is the waste solid or
a contaminated item?

Is the waste a solution Place in labeled container for
containing the compound? SOLID Halogenated Organic Waste

Place in labeled container for
LIQUID Halogenated Organic Waste

Storage & Disp

Store container in a cool, dry,
well-ventilated, designated area.
Keep tightly capped.

Arrange for pickup through your
institution's Environmental Health
& Safety (EHS) department.

Final disposal at an approved
hazardous waste facility
(e.g., incineration).

Click to download full resolution via product page

Caption: Waste disposal workflow for 2-Bromo-6-nitroaniline.
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Spill Management Protocol

In the event of a spill, immediate and safe cleanup is necessary to mitigate exposure and
environmental contamination.

Detailed Spill Cleanup Steps:

o Evacuate and Alert: Immediately evacuate the spill area and inform nearby personnel and
your supervisor.[6]

o Don PPE: Before addressing the spill, put on the required PPE (chemical-resistant gloves,
goggles, lab coat).[6]

o Contain the Spill: For a solid spill, carefully sweep or shovel the material. For liquid spills,
use an inert absorbent material like vermiculite or sand to contain it.[2][6] Avoid raising dust.

o Collect Contaminated Material: Carefully collect the spilled solid or the absorbent material
containing the spill and place it into a designated, sealed, and labeled container for
halogenated waste.[2][6]

o Decontaminate the Area: Clean the spill surface with a suitable solvent (e.g., isopropanol or
acetone), and collect all cleaning materials (wipes, paper towels) as hazardous waste in the
same container.

» Final Disposal: Dispose of the sealed container holding all contaminated materials through
your institution's hazardous waste management program.[6]

Final Disposal Logistics

The ultimate disposal of 2-Bromo-6-nitroaniline must be handled by a licensed and approved
hazardous waste disposal facility.

e Institutional Procedures: Follow your institution's specific procedures for hazardous waste
pickup. This typically involves completing a hazardous material pickup request form and
scheduling a collection with your Environmental Health & Safety (EHS) department.[8]

o Transportation Regulations: For transportation purposes, this chemical is classified as a toxic
solid.[5] Ensure all containers are sealed, properly labeled, and clean on the outside before
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pickup to comply with transport regulations.[3][9]

o Disposal Method: The standard disposal method for halogenated organic compounds is
high-temperature incineration at a specialized facility.[7]

By adhering to these procedures, you ensure the safe management and compliant disposal of
2-Bromo-6-nitroaniline, protecting yourself, your colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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